Cas no 72963-31-6 (1,1-Cyclohexanedicarboxylic acid, dimethyl ester)
72963-31-6 structure
Product Name:1,1-Cyclohexanedicarboxylic acid, dimethyl ester
CAS No:72963-31-6
MF:C10H16O4
MW:200.231643676758
CID:543194
PubChem ID:10965525
Update Time:2025-04-19
1,1-Cyclohexanedicarboxylic acid, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,1-Cyclohexanedicarboxylic acid, dimethyl ester
- dimethyl cyclohexane-1,1-dicarboxylate
- CIS-1,4-DIMETHYL CYCLOHEXANEDICARBOXYLATE
- cyclohexane-1,1-dicarboxylic acid dimethyl ester
- dimethyl 1,1-cyclohexanedicarboxylate
- dimethyl 1,1-dicarboxylate
- dimethyl cyclohexanedicarboxylate
- SCHEMBL594374
- 72963-31-6
- GGCUUOGRTPMFQK-UHFFFAOYSA-N
- AKOS014326891
- DTXSID40450065
-
- Inchi: 1S/C10H16O4/c1-13-8(11)10(9(12)14-2)6-4-3-5-7-10/h3-7H2,1-2H3
- InChI Key: GGCUUOGRTPMFQK-UHFFFAOYSA-N
- SMILES: O(C)C(C1(C(=O)OC)CCCCC1)=O
Computed Properties
- Exact Mass: 200.10500
- Monoisotopic Mass: 200.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1.112
- Boiling Point: 228.416°C at 760 mmHg
- Flash Point: 102.168°C
- Refractive Index: 1.462
- PSA: 52.60000
- LogP: 1.28290
1,1-Cyclohexanedicarboxylic acid, dimethyl ester Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
72963-31-6 (1,1-Cyclohexanedicarboxylic acid, dimethyl ester) Related Products
- 77-24-7(Diethyl ethyl(3-methylbutyl)malonate)
- 27132-23-6(Dimethyl diethylmalonate)
- 39520-24-6(Dimethyl 2-Isobutylmalonate)
- 113020-21-6(1-methoxycarbonylcyclopropanecarboxylic acid)
- 6914-71-2(Dimethyl 1,1-Cyclopropanedicarboxylate)
- 77-25-8(Diethyl diethylmalonate)
- 40967-67-7(2-Methoxycarbonyl-succinic acid dimethyl ester)
- 14035-96-2(Dimethyl 2-propylmalonate)
- 596-75-8(Diethyl dibutylmalonate)
- 711-01-3(1-Adamantanecarboxylic Acid Methyl Ester)
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